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Compound of Interest
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Compound Name:
yl)methanamine hydrochloride

Cat. No.: B060439

Technical Guide: (5-Methylthiophen-2-
yl)methanamine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available technical information for (5-
Methylthiophen-2-yl)methanamine hydrochloride. Detailed experimental protocols and
extensive biological data for this specific compound are not readily available in publicly
accessible literature. The information presented herein is based on general chemical principles
and data for structurally related compounds.

Introduction

(5-Methylthiophen-2-yl)methanamine hydrochloride is a chemical compound belonging to
the thiophene class of heterocyclic molecules. Thiophene and its derivatives are of significant
interest in medicinal chemistry due to their wide range of biological activities.[1][2][3][4] This
guide provides a summary of the key physicochemical properties, a plausible synthetic route,
and an overview of the potential biological context and safety considerations for (5-
Methylthiophen-2-yl)methanamine hydrochloride.

Physicochemical Properties
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The fundamental physicochemical properties of (5-Methylthiophen-2-yl)methanamine
hydrochloride are summarized in the table below. The molecular weight is calculated from its
molecular formula, CeéH10CINS.[5]

Property Value Source
Molecular Formula CeH10CINS [5]
Molecular Weight 163.67 g/mol Calculated
CAS Number 171661-55-5 [5]

Off-white solid (general for
Appearance o [6]
similar compounds)

N Soluble in water (general for
Solubility , [6][7]
hydrochlorides)

Molecular Weight Calculation:

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.
The atomic weights used are: Carbon (12.011 u), Hydrogen (1.008 u), Chlorine (35.453 u),
Nitrogen (14.007 u), and Sulfur (32.06 u).

e Carbon: 6*12.011u=72.066u

e Hydrogen: 10 * 1.008 u = 10.080 u
e Chlorine: 1 *35.453 u=35.453 u
e Nitrogen: 1 * 14.007 u = 14.007 u
e Sulfur: 1 *32.06 u=32.060 u

» Total Molecular Weight: 163.666 g/mol

Synthesis Workflow
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A specific, detailed experimental protocol for the synthesis of (5-Methylthiophen-2-
yl)methanamine hydrochloride is not readily available in the reviewed literature. However, a
plausible synthetic route can be conceptualized based on established organic chemistry
reactions. A common method for the synthesis of aminomethylthiophenes involves the

reduction of an intermediate, such as an oxime or a nitrile, derived from the corresponding
aldehyde.

Below is a conceptual workflow for the synthesis of (5-Methylthiophen-2-yl)methanamine,
which can then be converted to its hydrochloride salt.

Synthesis of (5-Methylthiophen-2-yl)methanamine
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Caption: Conceptual synthesis workflow for (5-Methylthiophen-2-yl)methanamine
hydrochloride.

Biological Context and Potential Applications
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While specific biological activities for (5-Methylthiophen-2-yl)methanamine hydrochloride
are not detailed in the available literature, the broader class of thiophene derivatives is known

to exhibit a wide range of pharmacological effects. These include:

Antimicrobial and Antifungal Activity: Many 2-aminothiophene derivatives have been
investigated for their potential as antimicrobial and antifungal agents.

Anti-inflammatory and Analgesic Properties: Thiophene-containing compounds have shown
promise as anti-inflammatory and analgesic agents.

Antitumor Activity: Certain thiophene derivatives have been studied for their potential as
anticancer agents.[8]

Enzyme Inhibition: Thiophenes have been explored as inhibitors for various enzymes, with
some showing potential as HIV-1 protease inhibitors.[1][3]

Positive Allosteric Modulators: Recent studies have shown that 2-aminothiophene derivatives
can act as positive allosteric modulators of receptors like the glucagon-like peptide 1
receptor (GLP-1R), which is a target for the treatment of type 2 diabetes and obesity.[9]

Given these general activities, (5-Methylthiophen-2-yl)methanamine hydrochloride could be

a candidate for investigation in these therapeutic areas. However, without specific experimental

data, its biological role remains speculative.

Safety and Handling

Detailed toxicological data for (5-Methylthiophen-2-yl)methanamine hydrochloride is not

available. However, based on safety data sheets for similar chemical structures, general safety

precautions should be observed.

General Safety Recommendations:

Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat.[5] Handle in a well-ventilated area or in a fume hood. Avoid
breathing dust.[5]
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o Eye Contact: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[5]

» Skin Contact: May cause skin irritation. Wash off immediately with soap and plenty of water.
e Ingestion: May be harmful if swallowed.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from heat and sources of ignition.

Conclusion

(5-Methylthiophen-2-yl)methanamine hydrochloride is a thiophene derivative with a
calculated molecular weight of 163.67 g/mol . While the thiophene scaffold is of significant
interest in drug discovery, there is a notable lack of specific, in-depth technical data for this
particular compound in the public domain. Researchers and drug development professionals
interested in this molecule should consider a thorough experimental evaluation to determine its
physicochemical properties, biological activity, and safety profile. The information provided in
this guide serves as a preliminary overview based on general chemical knowledge and data
from related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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